Cas no 1421498-82-9 (8-methoxy-3-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-2H-chromen-2-one)

• Product Name: 8-methoxy-3-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-2H-chromen-2-one
• CAS No: 1421498-82-9
• MF: C₂₀H₁₉N₃O₅
• MW: 381.381964921951
• CID: 5406354
• Update Time: 2025-11-02

8-methoxy-3-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 8-Methoxy-3-[[4-(2-pyrazinyloxy)-1-piperidinyl]carbonyl]-2H-1-benzopyran-2-one
• 8-methoxy-3-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-2H-chromen-2-one

• Inchi： 1S/C20H19N3O5/c1-26-16-4-2-3-13-11-15(20(25)28-18(13)16)19(24)23-9-5-14(6-10-23)27-17-12-21-7-8-22-17/h2-4,7-8,11-12,14H,5-6,9-10H2,1H3
• InChI Key： LRIUEPFONYPKTH-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(OC)C=CC=C2C=C1C(N1CCC(OC2=NC=CN=C2)CC1)=O

Experimental Properties

• Density: 1.362±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 649.5±55.0 °C(Predicted)
• pka: 0.30±0.10(Predicted)

Additional information on 8-methoxy-3-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-2H-chromen-2-one

Comprehensive Overview of 8-methoxy-3-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-2H-chromen-2-one (CAS No. 1421498-82-9)

The compound 8-methoxy-3-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-2H-chromen-2-one, identified by its CAS No. 1421498-82-9, is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This chromen-2-one derivative is characterized by its unique structural features, including a methoxy group at the 8-position and a pyrazin-2-yloxy substituted piperidine moiety. Its molecular framework suggests potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for novel heterocyclic compounds like 8-methoxy-3-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-2H-chromen-2-one has surged, driven by the need for targeted therapies in oncology, neurology, and inflammation. Researchers are particularly interested in its structure-activity relationship (SAR), as the pyrazine and piperidine components are known to enhance bioavailability and binding affinity. The compound's CAS No. 1421498-82-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the most discussed topics in the context of 8-methoxy-3-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-2H-chromen-2-one is its potential role in kinase inhibition. Kinases are critical targets in cancer therapy, and the chromen-2-one scaffold has been explored for its ability to interfere with aberrant signaling pathways. Additionally, the compound's methoxy group may contribute to metabolic stability, a key consideration in drug design. These attributes make it a promising candidate for preclinical evaluation.

From a synthetic chemistry perspective, the preparation of 8-methoxy-3-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-2H-chromen-2-one involves multi-step organic transformations, including coupling reactions and carbonylations. The piperidine ring is often functionalized to improve solubility, while the pyrazine moiety can be tailored for specific interactions. Such modifications are central to optimizing the compound's pharmacokinetic profile, a hot topic in medicinal chemistry forums.

Beyond its pharmaceutical potential, CAS No. 1421498-82-9 is also studied for its physicochemical properties. Its chromen-2-one core exhibits fluorescence, making it useful in bioimaging applications. This dual functionality—therapeutic and diagnostic—aligns with the growing trend of theranostics, a field that combines therapy and diagnostics. As such, the compound is a subject of interest in interdisciplinary research.

In summary, 8-methoxy-3-[4-(pyrazin-2-yloxy)piperidine-1-carbonyl]-2H-chromen-2-one represents a versatile molecule with broad applicability. Its CAS No. 1421498-82-9 serves as a gateway to a wealth of scientific literature, underscoring its importance in modern drug development. Whether as a kinase inhibitor, a fluorescence probe, or a scaffold for further derivatization, this compound continues to inspire innovation in chemistry and biology.